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Compound of Interest

Compound Name: 2-Chloro-3-fluoropyridine

Cat. No.: B099640 Get Quote

An essential component in pharmaceutical synthesis and drug development, 2-Chloro-3-
fluoropyridine (CAS No. 17282-04-1) demands rigorous adherence to safety protocols due to

its hazardous properties.[1][2] This technical support guide, designed for laboratory personnel,

provides in-depth, field-proven insights into its safe handling, storage, and emergency

management. As Senior Application Scientists, our goal is to explain not just the "what," but the

"why" behind each recommendation, ensuring a self-validating system of safety in your

experimental work.

Section 1: Hazard Identification & Core Safety Data
Understanding the intrinsic hazards of 2-Chloro-3-fluoropyridine is the foundation of safe

laboratory practice. This compound is a combustible liquid that is harmful if swallowed and can

be fatal if it comes into contact with the skin or is inhaled.[3][4][5] It is known to cause severe

skin irritation and serious eye damage.[3][4]

1.1 GHS Hazard Profile

The Globally Harmonized System (GHS) provides a clear and concise summary of the

compound's dangers. Familiarity with these statements is critical for risk assessment.
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Hazard Class Hazard Statement
Precautionary Statement

Codes

Flammable Liquids H227: Combustible liquid

P210: Keep away from

heat/sparks/open flames/hot

surfaces. — No smoking.[3][6]

Acute Toxicity, Oral
H301/H302: Toxic/Harmful if

swallowed

P264, P270, P301+P312,

P330

Acute Toxicity, Dermal H310: Fatal in contact with skin
P262, P280, P302+P350,

P310, P361

Acute Toxicity, Inhalation H330: Fatal if inhaled
P260, P271, P284,

P304+P340, P310

Skin Corrosion/Irritation H315: Causes skin irritation
P264, P280, P302+P352,

P332+P313

Serious Eye Damage/Irritation
H318: Causes serious eye

damage

P280, P305+P351+P338,

P310

Specific Target Organ Toxicity
H335: May cause respiratory

irritation

P261, P271, P304+P340,

P312

Causality Note: The high toxicity, particularly dermal and inhalation, is attributed to its ability to

be readily absorbed and to interfere with critical biological pathways. The pyridine ring,

activated by electron-withdrawing halogen substituents, can interact with nucleophilic sites in

biomolecules, leading to cellular disruption.

1.2 Physicochemical Properties for Risk Assessment

These properties are crucial for designing safe experiments and responding effectively to

incidents.
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Property Value Significance for Handling

CAS Number 17282-04-1[3][7]
Unique identifier for accurate

safety information retrieval.

Molecular Formula C₅H₃ClFN[3][7] -

Molecular Weight 131.54 g/mol [7]
Required for stoichiometric

calculations.

Appearance Colorless liquid[1][3]

Any deviation (e.g., yellowing)

may indicate degradation or

contamination.

Boiling Point
80 °C at 80-110 hPa (lit.)[1][3]

[7]

Relatively low boiling point

suggests significant vapor

pressure at ambient

temperatures.

Density 1.323 g/cm³ at 25 °C (lit.)[3][7] It is denser than water.

Flash Point
63 °C (145.4 °F) - closed

cup[3][7]

Classified as a combustible

liquid. Vapors can form

flammable mixtures with air.

Section 2: Troubleshooting & Frequently Asked
Questions (FAQs)
This section addresses specific issues and questions that may arise during the use of 2-
Chloro-3-fluoropyridine.

Q1: My bottle of 2-Chloro-3-fluoropyridine has developed a slight yellow tint. Is it safe to use?

A: A color change often indicates decomposition or the presence of impurities. While the

primary hazard profile remains, the compound's reactivity may be altered, potentially leading to

unpredictable side reactions or reduced yields. We recommend running a small-scale test

reaction or purifying the material (e.g., by distillation under reduced pressure) before use in a

critical experiment. The primary cause of degradation is often slow reaction with atmospheric

moisture or light; ensure storage conditions are strictly followed.
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Q2: I can detect a faint odor of the chemical in the lab, even though I'm working in a fume

hood. What should I do? A:Do not ignore this. An odor indicates that vapors are escaping

containment.

Verify Fume Hood Function: Check the sash height and the airflow monitor. Ensure the hood

is not cluttered, which can disrupt airflow.

Check Your Apparatus: Look for any leaks in your experimental setup (e.g., loose joints,

worn septa).

Review Handling Technique: Ensure all transfers are performed deep within the hood. Keep

the container sealed when not in immediate use.

Evacuate if Necessary: If the odor is strong or you feel unwell, alert your colleagues, secure

the area, and evacuate. Report the incident to your institution's Environmental Health and

Safety (EHS) department.

Q3: What are the first and most critical actions to take after accidental skin contact? A: Due to

its classification as "Fatal in contact with skin," immediate and thorough decontamination is

critical.

Immediately go to the nearest safety shower or drench hose.

Remove all contaminated clothing, shoes, and jewelry while under the shower. Do not

hesitate to cut clothing off if necessary.

Wash the affected area with copious amounts of water and soap for at least 15 minutes.[6]

Seek immediate medical attention.[3] Inform medical personnel of the chemical identity (2-
Chloro-3-fluoropyridine, CAS 17282-04-1). Have the Safety Data Sheet (SDS) available.

Q4: What type of glove material provides the best protection against 2-Chloro-3-
fluoropyridine? A: Standard nitrile gloves may offer some protection for incidental contact, but

for prolonged handling or immersion, a more robust solution is required. While the SDS

specifies general "chemical-resistant gloves," for halogenated aromatic compounds, thicker

nitrile gloves (>8 mil) or neoprene gloves are recommended.[8] For high-risk operations,
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consider double-gloving.[8] Always inspect gloves for tears or pinholes before use and remove

them using the proper technique to avoid contaminating your skin.[5][9]

Q5: How should I properly dispose of waste containing 2-Chloro-3-fluoropyridine? A: This

compound must be treated as hazardous waste.

Segregate Waste: Keep all waste containing this chemical (e.g., reaction residues,

contaminated paper towels, used gloves) in a dedicated, clearly labeled, and sealed

hazardous waste container.

Avoid Mixing: Do not mix this waste with incompatible materials, such as strong oxidizing

agents or acids.[6][10]

Follow Institutional Protocols: Your institution's EHS department will have specific procedures

for hazardous waste pickup and disposal. Always follow these local, regional, and national

regulations.[6][11]

Section 3: Experimental Protocols & Workflows
Adherence to standardized workflows is paramount for safety and experimental reproducibility.

3.1 Personal Protective Equipment (PPE) Protocol

The correct sequence for donning and doffing PPE prevents cross-contamination.
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PPE Donning Sequence (Putting On)

PPE Doffing Sequence (Taking Off)

1. Lab Coat
(Flame-resistant)

2. Respirator
(If required by risk assessment)

3. Safety Goggles
& Face Shield

4. Gloves
(Ensure cuffs are over lab coat sleeves)

1. Gloves
(Contaminated - use proper technique)

2. Face Shield & Goggles
(Handle by straps)

3. Lab Coat
(Roll inside-out)

4. Respirator
(Last item to be removed)
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Spill Detected

Alert personnel in immediate area.
Is anyone exposed?

Initiate First Aid (Sec 2, Q3).
Remove victim from area.

Call for medical help.

Yes

Assess spill size & location.
Is it a minor spill (<100 mL)

 and you are trained to handle it?

No

EVACUATE AREA.
Pull fire alarm if necessary.

Call emergency services / EHS.

No

Don appropriate PPE.
Remove ignition sources.

Contain spill with absorbent
(vermiculite, sand).

Yes

Report Incident

Collect absorbent material with
non-sparking tools. Place in a

sealed, labeled waste container.

Decontaminate the area.
Dispose of all materials as

hazardous waste.
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Store Under These Conditions Store Away From These

2-Chloro-3-fluoropyridine

Cool Place Dry Atmosphere Well-Ventilated Tightly Sealed Container Locked / Secure Area Strong Oxidizing Agents Strong Acids Strong Bases Heat / Ignition Sources

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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